2-(4-chloro-3-methylphenoxy)-N-(2-fluoro-5-nitrophenyl)acetamide

• IUPAC Name: 2-(4-chloro-3-methylphenoxy)-N-(2-fluoro-5-nitrophenyl)acetamide
• InChI: InChI=1S/C15H12ClFN2O4/c1-9-6-11(3-4-12(9)16)23-8-15(20)18-14-7-10(19(21)22)2-5-13(14)17/h2-7H,8H2,1H3,(H,18,20)
• InChI Key: NCGGLPGTXJJMKN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCC(=O)NC2=C(C=CC(=C2)[N+](=O)[O-])F)Cl
• Molecular Formula: C15H12ClFN2O4
• Molecular Weight: 338.72 g/mol

Description

2-(4-chloro-3-methylphenoxy)-N-(2-fluoro-5-nitrophenyl)acetamide, also known as CF3, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

The mechanism of action of 2-(4-chloro-3-methylphenoxy)-N-(2-fluoro-5-nitrophenyl)acetamide is not fully understood. However, studies have shown that it works by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It also appears to have an effect on the immune system, which may contribute to its anti-cancer properties.
Biochemical and Physiological Effects:
2-(4-chloro-3-methylphenoxy)-N-(2-fluoro-5-nitrophenyl)acetamide has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the growth and proliferation of cancer cells, reduce inflammation, and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. It has also been found to have antioxidant properties, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-(4-chloro-3-methylphenoxy)-N-(2-fluoro-5-nitrophenyl)acetamide is its potential therapeutic applications in various areas of scientific research. However, there are also some limitations to its use in lab experiments. For example, it can be difficult to synthesize and purify, and it may have limited solubility in certain solvents.

Future Directions

There are many future directions for research on 2-(4-chloro-3-methylphenoxy)-N-(2-fluoro-5-nitrophenyl)acetamide. One area of interest is in the development of new cancer therapies that incorporate 2-(4-chloro-3-methylphenoxy)-N-(2-fluoro-5-nitrophenyl)acetamide. Another area of interest is in the study of its potential applications in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, further research is needed to fully understand the mechanism of action of 2-(4-chloro-3-methylphenoxy)-N-(2-fluoro-5-nitrophenyl)acetamide and its potential side effects.

Synthesis Methods

2-(4-chloro-3-methylphenoxy)-N-(2-fluoro-5-nitrophenyl)acetamide is synthesized using a multi-step process that involves the reaction of 4-chloro-3-methylphenol with 2-fluoro-5-nitroaniline in the presence of a base. The resulting product is then treated with acetic anhydride and a catalyst to obtain 2-(4-chloro-3-methylphenoxy)-N-(2-fluoro-5-nitrophenyl)acetamide.

Scientific Research Applications

2-(4-chloro-3-methylphenoxy)-N-(2-fluoro-5-nitrophenyl)acetamide has been extensively studied for its potential applications in various areas of scientific research. One of the most promising areas of application is in the field of cancer research. Studies have shown that 2-(4-chloro-3-methylphenoxy)-N-(2-fluoro-5-nitrophenyl)acetamide has anti-cancer properties and can inhibit the growth of cancer cells. It has also been found to be effective in treating other diseases, such as Alzheimer's disease and Parkinson's disease.